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Compound of Interest

Compound Name: tert-Butyl chloroacetate

Cat. No.: B093202 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the thermal decomposition of tert-butyl
chloroacetate, along with troubleshooting guidance and answers to frequently asked

questions encountered during its experimental use.

Frequently Asked Questions (FAQs)
Q1: What is the decomposition temperature of tert-butyl chloroacetate?

A1: The decomposition temperature for tert-butyl chloroacetate is reported to be 223°C[1]. At

this temperature, the compound will begin to break down chemically.

Q2: What are the potential hazardous decomposition products of tert-butyl chloroacetate?

A2: When heated to decomposition, tert-butyl chloroacetate can emit toxic and irritating

vapors, including carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas[2]

[3][4].

Q3: What are the signs of decomposition to watch for during my experiment?

A3: Visual indicators of decomposition can include a color change (yellowing or browning), gas

evolution, or a noticeable change in pressure if the reaction is conducted in a closed system.

Instrumental analysis, such as Thermogravimetric Analysis (TGA), will show a mass loss

corresponding to the decomposition temperature[5].
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Q4: How should I properly store tert-butyl chloroacetate to prevent premature

decomposition?

A4: To ensure its stability, store tert-butyl chloroacetate in a tightly closed container in a cool,

dry, and well-ventilated place[3][6]. It should be kept away from sources of ignition, heat,

sparks, and open flames[2][6][7]. It is also sensitive to moisture[3].

Q5: What materials are incompatible with tert-butyl chloroacetate and could potentially lower

its decomposition temperature?

A5: Tert-butyl chloroacetate is incompatible with strong oxidizing agents, strong bases, strong

reducing agents, and some metals[2]. Contact with these substances could catalyze

decomposition at temperatures lower than 223°C.
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Issue Possible Cause Recommended Action

Unexpected pressure increase

in the reaction vessel at

temperatures below 223°C.

Contamination with an

incompatible substance (e.g.,

strong base, oxidizing agent)

may be catalyzing

decomposition. The compound

may have degraded due to

improper storage.

Immediately and safely cool

the reaction. Vent the vessel in

a fume hood. Review all

reagents and the reaction

setup for potential

contaminants. Use a fresh,

properly stored bottle of tert-

butyl chloroacetate for

subsequent experiments.

The compound appears

discolored (yellow) before use.

The compound may have

partially decomposed due to

prolonged storage, exposure

to light, or moisture.

While it might still be usable for

some applications, for

sensitive experiments requiring

high purity, it is recommended

to purify the liquid, for example

by distillation, or use a new,

unopened container.

Inconsistent results in

reactions involving heating of

tert-butyl chloroacetate.

Localized overheating or "hot

spots" in the reaction vessel

can lead to premature

decomposition. The actual

temperature of the reaction

mixture may be higher than the

external reading.

Ensure uniform heating by

using a well-stirred oil bath or a

heating mantle with a magnetic

stirrer. Use a calibrated internal

thermometer to monitor the

reaction temperature

accurately.

Quantitative Data Summary
Parameter Value Source

Decomposition Temperature 223 °C [1]

Boiling Point 48-49 °C @ 11 mmHg [1][8]

Flash Point 46 °C (114.8 °F) [1]

Molecular Formula C6H11ClO2 [1]

Molecular Weight 150.60 g/mol [4]
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Experimental Protocol: Determination of
Decomposition Temperature using
Thermogravimetric Analysis (TGA)
This protocol outlines a general procedure for determining the decomposition temperature of

tert-butyl chloroacetate.

Objective: To determine the onset temperature of thermal decomposition for tert-butyl
chloroacetate using TGA.

Materials:

Thermogravimetric Analyzer (TGA)

Small TGA sample pans (e.g., platinum, alumina)

tert-Butyl chloroacetate

Inert gas (e.g., nitrogen or argon) of high purity

Procedure:

Instrument Preparation:

Turn on the TGA instrument and the gas supply.

Perform any necessary calibrations as per the manufacturer's instructions.

Set the initial temperature to ambient (e.g., 25°C).

Sample Preparation:

In a well-ventilated fume hood, carefully place a small, accurately weighed sample of tert-
butyl chloroacetate (typically 5-10 mg) into a tared TGA sample pan.

TGA Measurement:
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Place the sample pan into the TGA furnace.

Purge the furnace with the inert gas at a constant flow rate (e.g., 20-50 mL/min) to ensure

an inert atmosphere[9].

Heat the sample from ambient temperature to a temperature above the expected

decomposition temperature (e.g., 300°C) at a constant heating rate (e.g., 10°C/min)[9][10].

Continuously record the sample weight as a function of temperature.

Data Analysis:

Plot the sample weight (as a percentage of the initial weight) versus temperature.

The decomposition temperature is typically determined as the onset temperature of the

major weight loss step in the TGA curve[9]. This can be calculated using the software

accompanying the TGA instrument, often by finding the intersection of the baseline with

the tangent of the decomposition curve.
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Caption: Factors influencing the thermal decomposition of tert-butyl chloroacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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